Cas no 1000565-48-9 (5-Benzofuranpropanamine)

• Product Name: 5-Benzofuranpropanamine
• CAS No: 1000565-48-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5295496
• Update Time: 2025-10-30

5-Benzofuranpropanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-5-yl)propan-1-amine
• 5-Benzofuranpropanamine

• Inchi： 1S/C11H13NO/c12-6-1-2-9-3-4-11-10(8-9)5-7-13-11/h3-5,7-8H,1-2,6,12H2
• InChI Key： RWZGEWQURHVYFA-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on 5-Benzofuranpropanamine

Professional Introduction to Compound with CAS No. 1000565-48-9 and Product Name: 5-Benzofuranpropanamine

The compound with the CAS number 1000565-48-9 and the product name 5-Benzofuranpropanamine represents a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its benzofuran core structure linked to a propanamine moiety, has garnered attention due to its versatile applications in drug discovery and synthetic chemistry. The benzofuran scaffold is a prominent feature in medicinal chemistry, often serving as a privileged structure in the design of bioactive molecules due to its ability to engage in multiple hydrogen bonding interactions and its favorable pharmacokinetic properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. 5-Benzofuranpropanamine, with its unique structural features, has been explored as a potential intermediate in the synthesis of various pharmacologically relevant compounds. The presence of both the benzofuran ring system and the propanamine group makes this molecule a valuable building block for constructing more complex scaffolds. Such structural motifs are frequently encountered in natural products and have demonstrated efficacy across a wide range of biological targets.

In particular, the benzofuran moiety has been extensively studied for its role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Researchers have leveraged the inherent flexibility of this scaffold to develop derivatives that exhibit potent activity against specific disease targets. The propanamine group, on the other hand, contributes to the molecule's solubility and bioavailability, making it an attractive candidate for further development into drug candidates. The combination of these structural elements in 5-Benzofuranpropanamine positions it as a promising precursor for innovative drug discovery programs.

One of the most compelling aspects of 5-Benzofuranpropanamine is its utility in multi-step synthetic routes that lead to high-value pharmaceutical intermediates. The compound's reactivity allows for facile functionalization at multiple positions, enabling chemists to introduce diverse substituents that can fine-tune biological activity. This adaptability has been exploited in recent research efforts aimed at developing novel antiviral and anticancer agents. For instance, modifications to the benzofuran ring have been shown to enhance binding affinity to specific enzymes and receptors, while alterations to the propanamine group can improve metabolic stability.

The synthesis of 5-Benzofuranpropanamine itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Traditional approaches often involve cyclization reactions followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. However, modern synthetic strategies have introduced more efficient and sustainable methods, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation techniques. These advancements not only improve yield but also minimize waste, aligning with growing environmental concerns in the pharmaceutical industry.

Recent studies have also explored the pharmacological profile of derivatives of 5-Benzofuranpropanamine, providing insights into their potential therapeutic applications. For example, researchers have synthesized analogs that exhibit inhibitory activity against enzymes involved in metabolic disorders. Additionally, some derivatives have shown promise as modulators of neurotransmitter systems, suggesting potential utility in treating neurological conditions. These findings underscore the importance of 5-Benzofuranpropanamine as a scaffold for developing next-generation therapeutics.

The computational modeling of 5-Benzofuranpropanamine has further enhanced our understanding of its interactions with biological targets. Molecular docking studies have revealed how different substituents can influence binding affinity and selectivity, guiding rational drug design efforts. Furthermore, quantum mechanical calculations have provided detailed insights into the electronic properties of the molecule, which are critical for predicting its reactivity and stability. These computational approaches complement experimental work by offering rapid screening tools for identifying promising candidates.

In conclusion, 5-Benzofuranpropanamine (CAS No. 1000565-48-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound highlights its importance as a building block for innovative drug discovery programs. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like 5-Benzofuranpropanamine will undoubtedly play a crucial role in shaping the future of medicine.